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Compound of Interest

4-Amino-3-(trifluoromethyl)benzoic
Compound Name: o
aci

Cat. No.: B030802

An In-depth Technical Guide to 4-Amino-3-
(trifluoromethyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and key chemical properties of 4-Amino-3-(trifluoromethyl)benzoic acid. It is intended to
serve as a valuable resource for professionals in research and drug development, offering
detailed information on its synthesis and physicochemical characteristics. The strategic
incorporation of the trifluoromethyl group into molecular scaffolds is a pivotal strategy in
modern medicinal chemistry to enhance the biological and physicochemical properties of
potential drug candidates.[1][2]

Molecular Structure and Formula

4-Amino-3-(trifluoromethyl)benzoic acid is an organic compound with the molecular formula
CsHesF3NO2.[3][4][5] Its structure consists of a benzoic acid core substituted with an amino
group at the 4-position and a trifluoromethyl group at the 3-position.

Molecular Identifiers:

* |IUPAC Name: 4-amino-3-(trifluoromethyl)benzoic acid[3][4]
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e CAS Number: 400-76-0[3][4][5]
e SMILES: C1=CC(=C(C=C1C(=0)O)C(F)(F)F)N[3]
e InChl Key: NPPPORJZPNJXNQ-UHFFFAQYSA-N[3][4]

The presence of the electron-withdrawing trifluoromethyl group significantly influences the
electronic properties and lipophilicity of the molecule, making it a valuable building block in the
synthesis of pharmaceutical compounds.[6] This strategic functional group can enhance
metabolic stability and binding affinity of drug candidates.[6]

Physicochemical Data

The following table summarizes the key quantitative data for 4-Amino-3-
(trifluoromethyl)benzoic acid.

Property Value Source
Molecular Weight 205.13 g/mol [31[5]
Melting Point 204-206 °C [7]
210.0-216.0 °C [8]

Boiling Point (Predicted) 319.1+42.0 °C [7]
Topological Polar Surface Area  63.3 A2 [3]
Assay (Aqueous acid-base

Titration) >97.5 t0 <102.5% [8]
Assay (Silylated GC) >97.5% [8]

Experimental Protocols

Synthesis of 4-Amino-3-(trifluoromethyl)benzoic acid from 4-nitro-3-(trifluoromethyl)benzoic
acid

A common and efficient method for the synthesis of 4-Amino-3-(trifluoromethyl)benzoic acid
involves the reduction of the corresponding nitro compound.
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General Procedure:

Dissolution: Dissolve 4-nitro-3-(trifluoromethyl)benzoic acid (1 g, 4.25 mmol) in methanol at
room temperature.[7]

o Catalyst Addition: Add a catalytic amount of 10% Palladium on carbon (Pd/C) to the solution.

[7]

e Hydrogenation: Carry out the hydrogenation reaction under a hydrogen atmosphere (balloon
pressure) overnight.[7]

o Work-up: Upon completion of the reaction, remove the catalyst by filtration.[7]

« |solation: Evaporate the solvent to yield the colorless solid product, 4-Amino-3-
(trifluoromethyl)benzoic acid.[7] This procedure typically results in a quantitative yield.[7]

Visualizations

The following diagrams illustrate the molecular structure and a typical synthesis workflow for 4-
Amino-3-(trifluoromethyl)benzoic acid.

Caption: Molecular structure of 4-Amino-3-(trifluoromethyl)benzoic acid.
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Caption: Synthesis workflow for 4-Amino-3-(trifluoromethyl)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b030802?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/40733275/
https://pubmed.ncbi.nlm.nih.gov/40733275/
https://www.hovione.com/knowledge-center/article/drug-design-strategies-modes-action-synthesis-and-industrial-challenges-behind-trifluoromethylated-new-chemical-entities
https://www.hovione.com/knowledge-center/article/drug-design-strategies-modes-action-synthesis-and-industrial-challenges-behind-trifluoromethylated-new-chemical-entities
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-_trifluoromethyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-_trifluoromethyl_benzoic-acid
https://www.thermofisher.com/order/catalog/product/H32487.09
https://www.thermofisher.com/order/catalog/product/H32487.09
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=92159
https://www.nbinno.com/article/pharmaceutical-intermediates/the-significance-of-trifluoromethylated-compounds-in-pharmaceutical-development-rc
https://m.chemicalbook.com/ProductChemicalPropertiesCB9950221_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9950221_EN.htm
https://www.thermofisher.com/order/catalog/product/H32487.03
https://www.benchchem.com/product/b030802#4-amino-3-trifluoromethyl-benzoic-acid-molecular-structure-and-formula
https://www.benchchem.com/product/b030802#4-amino-3-trifluoromethyl-benzoic-acid-molecular-structure-and-formula
https://www.benchchem.com/product/b030802#4-amino-3-trifluoromethyl-benzoic-acid-molecular-structure-and-formula
https://www.benchchem.com/product/b030802#4-amino-3-trifluoromethyl-benzoic-acid-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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